Cas no 16886-08-1 (1H-Indole,1-(2-propen-1-yl)-)
1H-Indole,1-(2-propen-1-yl)- structure
Product Name:1H-Indole,1-(2-propen-1-yl)-
1H-Indole,1-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole,1-(2-propen-1-yl)-
- 1-(allyl)-1H-indole
- 1-(2-Propenyl)-1H-indole
- 1-(prop-2-en-1-yl)-1H-indole
- 1-allyl-1H-indole
- 1-allylindoline-2,3-dione
- N-allyl-1H-indole
- N-allyl-indole
- MFCD31699940
- HVTZRDOAWZPREA-UHFFFAOYSA-N
- NS00051899
- 1-Allyl-1H-indole-5-D
- AKOS013122823
- 2122799-86-2
- SY246279
- N-allylindole
- EINECS 240-921-7
- 16886-08-1
- SCHEMBL3394303
- DTXSID90937558
- 1-allylindole
- 1-prop-2-enylindole
-
- Inchi: 1S/C11H11N/c1-2-8-12-9-7-10-5-3-4-6-11(10)12/h2-7,9H,1,8H2
- InChI Key: HVTZRDOAWZPREA-UHFFFAOYSA-N
- SMILES: N1(C=CC2C=CC=CC1=2)CC=C
Computed Properties
- Exact Mass: 157.08900
- Monoisotopic Mass: 157.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 4.9A^2
Experimental Properties
- Density: 0.96g/cm3
- Boiling Point: 267.9ºC at 760mmHg
- Flash Point: 115.8ºC
- Refractive Index: 1.552
- PSA: 4.93000
- LogP: 2.82730
1H-Indole,1-(2-propen-1-yl)- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Indole,1-(2-propen-1-yl)- Related Literature
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Imtiyaz Ahmad Wani,Gaurav Goswami,Sahid Sk,Abhijit Mal,Masthanvali Sayyad,Manas K. Ghorai Org. Biomol. Chem. 2020 18 272
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Imtiyaz Ahmad Wani,Aditya Bhattacharyya,Masthanvali Sayyad,Manas K. Ghorai Org. Biomol. Chem. 2018 16 2910
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Xin Xu,Dandan Gao,Jiahua Wang,Xiang-Ying Tang,Long Wang Org. Biomol. Chem. 2023 21 1478
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Lianpeng Zhang,Ping Lu,Yanguang Wang Org. Biomol. Chem. 2015 13 8322
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Alexander R. Norman,Martina N. Yousif,Christopher S. P. McErlean Org. Chem. Front. 2018 5 3267
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